![molecular formula C13H13N3O4 B2629101 ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate CAS No. 899952-07-9](/img/structure/B2629101.png)
ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate
Overview
Description
Ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate, also known as phthalazinone ethyl glycinate, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
- Researchers have explored its reactivity with various nucleophiles and electrophiles, leading to fused heterocyclic systems with potential biological relevance .
Synthesis of Heterocycles
Computational Studies and Spectral Properties
Mechanism of Action
Target of Action
The primary target of ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate is the enzyme poly (ADP-ribose) polymerase . This enzyme plays a crucial role in the repair of DNA damage in cells, and its inhibition can lead to cell death, particularly in cancer cells that have defective DNA repair mechanisms .
Mode of Action
Ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate: interacts with its target by binding to the active site of the poly (ADP-ribose) polymerase enzyme . This binding inhibits the enzyme’s activity, preventing it from repairing DNA damage .
Biochemical Pathways
The inhibition of poly (ADP-ribose) polymerase by ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate affects the DNA repair pathway . This is particularly effective in cancer cells, which often have defective DNA repair mechanisms .
Result of Action
The result of the action of ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate is the induction of cell death in cells with accumulated DNA damage . This is particularly effective in cancer cells, which often have defective DNA repair mechanisms and are thus more susceptible to the effects of DNA damage .
properties
IUPAC Name |
ethyl 2-oxo-2-[(4-oxo-3H-phthalazin-1-yl)methylamino]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4/c1-2-20-13(19)12(18)14-7-10-8-5-3-4-6-9(8)11(17)16-15-10/h3-6H,2,7H2,1H3,(H,14,18)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKEGOZXQDFOABM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NCC1=NNC(=O)C2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-oxo-2-(((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)amino)acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[butyl(methyl)sulfamoyl]-N-(4-chloro-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2629019.png)
![N-(2,4-dimethylphenyl)-1-methyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2629024.png)
![4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl N-ethylcarbamate](/img/structure/B2629028.png)
![6-[(4-chlorophenyl)sulfanyl]nicotinaldehyde O-(4-fluorobenzyl)oxime](/img/structure/B2629031.png)
![N-allyl-4-(4,6-difluorobenzo[d]thiazol-2-yl)piperazine-1-carboxamide](/img/structure/B2629033.png)
![B-[3-[(cyclopropylcarbonyl)amino]phenyl]Boronic acid](/img/structure/B2629035.png)
![2-(2-chloro-6-fluorobenzyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one](/img/structure/B2629038.png)
![Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate](/img/structure/B2629040.png)
![(4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone](/img/structure/B2629041.png)